2-chloro-5-(trifluoromethyl)benzenesulfonyl Chloride
Overview
Description
“2-chloro-5-(trifluoromethyl)benzenesulfonyl Chloride” is an organic compound . It is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers . The empirical formula of the compound is C7H3Cl2F3O2S and it has a molecular weight of 279.06 .
Molecular Structure Analysis
The compound has a SMILES string representation of FC(F)(F)c1ccc(Cl)c(c1)S(Cl)(=O)=O . This indicates that the compound has a benzene ring with a trifluoromethyl group and a chloro group attached to it, along with a sulfonyl chloride group .
Physical And Chemical Properties Analysis
The compound is a solid . It has a density of 1.6±0.1 g/cm3 . The boiling point is 295.2±40.0 °C at 760 mmHg . The compound has a molar refractivity of 50.2±0.4 cm3 . It has a polar surface area of 43 Å2 and a molar volume of 171.6±3.0 cm3 .
Scientific Research Applications
Pharmaceutical Synthesis
This compound is a key intermediate in the synthesis of various pharmaceuticals. Its sulfonyl chloride group is highly reactive, making it suitable for introducing sulfonamide functionalities into molecules. Sulfonamides are prevalent in many drugs due to their antimicrobial properties. The trifluoromethyl group can increase the metabolic stability and lipophilicity of the drug, enhancing its pharmacokinetic profile .
Agrochemical Development
In agrochemistry, this compound is used to create pesticides and herbicides. The trifluoromethyl group is known for its bioactivity, which can contribute to the efficacy of agrochemicals. The sulfonyl chloride moiety allows for the introduction of sulfonate esters, which are often found in herbicides .
Material Science
The compound’s unique chemical structure makes it valuable in material science, particularly in the development of advanced polymers. It can act as a crosslinking agent, providing thermal stability and chemical resistance to polymers .
Dye and Pigment Production
2-chloro-5-(trifluoromethyl)benzenesulfonyl Chloride can be used in the synthesis of complex dyes and pigments. The sulfonyl chloride group can react with amines to form azo compounds, which are the basis of many dyes .
Fluorine Chemistry Research
As a compound containing a trifluoromethyl group, it is of interest in fluorine chemistry research. Scientists study its reactivity and potential to introduce fluorine-containing groups into organic molecules, which is crucial for developing new molecules with unique properties .
Catalysis
This compound can serve as a catalyst or a catalyst precursor in various chemical reactions. Its ability to introduce sulfonyl groups can be leveraged in catalytic processes to enhance reaction rates or selectivity .
Analytical Chemistry
In analytical chemistry, it is used as a derivatization agent. It can react with various functional groups, making them more detectable by certain analytical techniques, such as mass spectrometry or HPLC .
Environmental Science
Research in environmental science utilizes this compound to study degradation processes of organic pollutants. Its reactivity with other organic compounds can mimic the breakdown of pollutants in the environment, helping to understand their life cycle and impact .
Safety and Hazards
The compound is considered hazardous . It causes severe skin burns and eye damage . Precautionary measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection . In case of contact with skin or eyes, immediate medical attention is required .
properties
IUPAC Name |
2-chloro-5-(trifluoromethyl)benzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2F3O2S/c8-5-2-1-4(7(10,11)12)3-6(5)15(9,13)14/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEYKLMDPUOVUCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)S(=O)(=O)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2F3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80370192 |
Source
|
| Record name | 2-chloro-5-(trifluoromethyl)benzenesulfonyl Chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80370192 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-5-(trifluoromethyl)benzenesulfonyl Chloride | |
CAS RN |
54090-08-3 |
Source
|
| Record name | 2-chloro-5-(trifluoromethyl)benzenesulfonyl Chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80370192 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chloro-5-(trifluoromethyl)benzene-1-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[(4-Chlorophenyl)thio]thiophene-2-sulfonamide](/img/structure/B1586155.png)
